Cas no 2389-48-2 (H-Lys(Boc)-OMe hydrochloride)

• Product Name: H-Lys(Boc)-OMe hydrochloride
• CAS No: 2389-48-2
• MF: C₁₂H₂₅ClN₂O₄
• MW: 296.790902853012
• MDL: MFCD00076959
• CID: 42872
• PubChem ID: 57653769
• Update Time: 2025-05-23

H-Lys(Boc)-OMe hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Boc-L-lysine methyl ester hydrochloride
• H-Lys(Boc)-OMe HCl
• H-Lys(Boc)-OMe hydrochloride
• H-L-Lys(Boc)-OMe*HCl
• H-Lys(Boc)-OMe · HCl
• H-Lys(Boc)-Ome.HCl
• H-LYS(BOC)-OME•HCL
• Lys(Boc)-OMe HCl
• (2S)-6-[(tert-butoxycarbonyl)amino]-1-methoxy-1-oxohexan-2-aminium chloride
• H-Lys(Boc)-OMe*HCl
• methyl N2-(tert-butoxycarbonyl)-L-lysinate hydrochloride
• N-EPSILON-TERT-BUTOXYCARBONYL-L-LYSINE METHYL ESTER HYDROCHLORIDE
• Lys(Boc)-OMe.HCl
• (S)-Methyl 2-amino-6-((tert-butoxycarbonyl)amino)hexanoate hydrochloride
• N
• A-Boc-L-lysine methyl ester hydrochloride
• PubChem18976
• Lys(Boc)-OMe. HCl
• H-Lys(Boc)-OMe?Cl
• C12H25ClN2O4
• H-Lys(Boc)-OMe inverted exclamation mark currencyHCl
• H-L-Lys(Boc)-OMe hydrochloride
• NANRHOPPXCBHGI-FVGYRXGTSA-N
• KS-0
• Nepsilon-Boc-lysine methyl ester hydrochloride
• HY-65000
• N-epsilon-t-Butyloxycarbonyl-L-lysine methyl ester hydrochloride
• AKOS015919529
• Q-101592
• H-Lys(Boc)OMe hydrochloride
• AM81969
• H-Lys(Boc)-OMe hydrochloride, >=98.0% (TLC)
• EN300-7376913
• M03089
• DS-15095
• (S)-methyl 2-amino-6-(tert-butoxycarbonylamino)hexanoate hydrochloride
• methyl (2s)-2-amino-6-[(tert-butoxycarbonyl)amino]hexanoatehydrochloride
• CS-0005482
• Nepsilon -t-butyloxycarbonyl-L-lysine methyl ester hydrochloride
• METHYL (2S)-2-AMINO-6-{[(TERT-BUTOXY)CARBONYL]AMINO}HEXANOATE HYDROCHLORIDE
• methyl (2S)-2-amino-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate;hydrochloride
• Methyl N~6~-(tert-butoxycarbonyl)-L-lysinate--hydrogen chloride (1/1)
• MFCD00076959
• DTXSID00585044
• Nepsilon-(tert-butoxycarbonyl)-L-lysine methyl ester hydrochloride
• methyl N6-(tert-butoxycarbonyl)-L-lysinate hydrochloride
• SCHEMBL138401
• N-
• Nepsilon-Boc-L-lysine methyl ester hydrochloride
• 2389-48-2
• methyl (2S)-2-amino-6-(tert-butoxycarbonylamino)hexanoate hydrochloride
• J-300189
• METHYL (2S)-2-AMINO-6-[(TERT-BUTOXYCARBONYL)AMINO]HEXANOATE HYDROCHLORIDE
• L-Lysine, N6-((1,1-dimethylethoxy)carbonyl)-, methyl ester, hydrochloride (1:1)
• [(2S)-1-methoxy-6-[(2-methylpropan-2-yl)oxycarbonylamino]-1-oxohexan-2-yl]azanium;chloride
• L-Lysine, N6-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, hydrochloride (1:1)

• MDL： MFCD00076959
• Inchi： 1S/C12H24N2O4.ClH/c1-12(2,3)18-11(16)14-8-6-5-7-9(13)10(15)17-4;/h9H,5-8,13H2,1-4H3,(H,14,16);1H/t9-;/m0./s1
• InChI Key： NANRHOPPXCBHGI-FVGYRXGTSA-N
• SMILES： Cl.O(C(NCCCC[C@@H](C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.15045
• Monoisotopic Mass: 296.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 90.6

Experimental Properties

• Color/Form: Solid
• Solubility: Soluble in methanol.
• PSA: 90.65
• Solubility: Not determined

H-Lys(Boc)-OMe hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Lys(Boc)-OMe hydrochloride

Introduction to H-Lys(Boc)-OMe Hydrochloride (CAS No: 2389-48-2)

H-Lys(Boc)-OMe hydrochloride, a compound with the chemical name N-Boc-L-lysine methylester hydrochloride, is a vital intermediate in the field of pharmaceutical synthesis and peptide chemistry. This compound, identified by its CAS number 2389-48-2, plays a crucial role in the development of various therapeutic agents due to its structural and functional versatility.

The molecular structure of H-Lys(Boc)-OMe hydrochloride consists of a lysine residue protected by a Boc (tert-butoxycarbonyl) group and a methoxy ester at the amino terminus. The hydrochloride salt form enhances its solubility in aqueous solutions, making it highly suitable for various biochemical applications. This compound is widely utilized in solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis, where it serves as a building block for constructing more complex peptide sequences.

In recent years, significant advancements have been made in the application of H-Lys(Boc)-OMe hydrochloride in drug discovery and development. One notable area is its use in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzyme active sites, thereby modulating critical biological pathways involved in diseases such as cancer and inflammation.

Moreover, H-Lys(Boc)-OMe hydrochloride has been instrumental in the development of protease inhibitors. Proteases are enzymes that play a pivotal role in various physiological processes, and their overactivity or misregulation is associated with numerous diseases. By incorporating this compound into synthetic strategies, scientists have been able to design potent protease inhibitors that exhibit high specificity and efficacy. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential therapeutic applications.

Another emerging application of H-Lys(Boc)-OMe hydrochloride is in the field of vaccine development. Peptides derived from pathogenic organisms are often used as antigens to elicit an immune response. The use of this compound allows for the efficient synthesis of peptide-based vaccines, which can be tailored to target specific epitopes on pathogens. Such vaccines have demonstrated effectiveness in inducing protective immunity against various infectious diseases.

The synthetic utility of H-Lys(Boc)-OMe hydrochloride extends beyond peptide chemistry. It has been employed in the synthesis of small molecules with diverse pharmacological activities. For example, researchers have utilized this intermediate to construct cyclic peptides that exhibit antimicrobial properties. These cyclic peptides disrupt bacterial cell membranes, leading to their killing without harming host cells. This approach offers a promising alternative to traditional antibiotics, which are increasingly facing challenges due to antibiotic resistance.

Recent studies have also highlighted the role of H-Lys(Boc)-OMe hydrochloride in the development of bioconjugates. Bioconjugation involves linking peptides or proteins to other molecules such as drugs or imaging agents to enhance their therapeutic or diagnostic potential. This compound has been used to create bioconjugates that exhibit targeted delivery systems, improving drug delivery efficiency and reducing side effects. Such innovations are particularly relevant in oncology, where targeted therapies are crucial for treating cancer effectively.

The versatility of H-Lys(Boc)-OMe hydrochloride is further underscored by its application in peptidomimetic design. Peptidomimetics are synthetic analogs of natural peptides that retain biological activity but possess improved stability and bioavailability. By incorporating this compound into peptidomimetic synthesis, researchers have been able to develop molecules with enhanced pharmacological properties. These peptidomimetics are being explored for their potential use in treating neurological disorders, cardiovascular diseases, and other conditions where traditional peptides face limitations.

In conclusion, H-Lys(Boc)-OMe hydrochloride (CAS No: 2389-48-2) is a multifaceted compound with significant implications in pharmaceutical research and development. Its role as an intermediate in peptide synthesis has enabled advancements across various therapeutic areas, including protease inhibition, vaccine development, and antimicrobial therapy. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.